1-methyl-1H-indole-3-sulfonamide
Cat. No. B2535700
M. Wt: 210.25
InChI Key: WSUHENVFEGFSEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07973051B2
Procedure details
To a solution of 1-methyl-1H-indole-3-sulfonyl chloride (0.86 g, 3.75 mmol) in THF (40 mL) was added ammonia gas until saturation at ca. 10° C., then the flask was stoppered, and the reaction mixture was stirred at rt for 4 h. The reaction mixture was then quenched with water; the organic solvent was slowly evaporated under vacuum. The precipitate formed was filtered off, washed with water and dried over P2O5 under high vacuum to obtain 1-methyl-1H-indole-3-sulfonic acid amide (0.64 g) as a yellowish solid. MS (ISN): m/e 209.4 (M−H)−
Identifiers
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REACTION_CXSMILES
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[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]([S:11](Cl)(=[O:13])=[O:12])=[CH:3]1.[NH3:15]>C1COCC1>[CH3:1][N:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4]([S:11]([NH2:15])(=[O:13])=[O:12])=[CH:3]1
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Inputs
Step One
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Name
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|
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Quantity
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0.86 g
|
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Type
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reactant
|
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Smiles
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CN1C=C(C2=CC=CC=C12)S(=O)(=O)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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40 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at rt for 4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction mixture was then quenched with water
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CUSTOM
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Type
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CUSTOM
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Details
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the organic solvent was slowly evaporated under vacuum
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CUSTOM
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Type
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CUSTOM
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|
Details
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The precipitate formed
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FILTRATION
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Type
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FILTRATION
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|
Details
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was filtered off
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WASH
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Type
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WASH
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|
Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over P2O5 under high vacuum
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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CN1C=C(C2=CC=CC=C12)S(=O)(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.64 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
